3-(Anilinomethyl)-4-bromophenol

• IUPAC Name: 3-(anilinomethyl)-4-bromophenol
• InChI: InChI=1S/C13H12BrNO/c14-13-7-6-12(16)8-10(13)9-15-11-4-2-1-3-5-11/h1-8,15-16H,9H2
• InChI Key: AGGHMJGRAIWFSO-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)NCC2=C(C=CC(=C2)O)Br
• Molecular Formula: C13H12BrNO
• Molecular Weight: 278.14 g/mol

Description

3-(Anilinomethyl)-4-bromophenol is a brominated phenolic compound featuring an anilinomethyl (-CH₂-C₆H₅NH₂) substituent at the 3-position of the aromatic ring and a bromine atom at the 4-position. This structure combines the electronic effects of bromine (electron-withdrawing) and the aromatic amine group (electron-donating), making it a versatile intermediate in organic synthesis, particularly in the development of ligands, pharmaceuticals, and functional materials.

Comparison with Similar Compounds

3-Amino-4-bromophenol

• Structure: Differs by replacing the anilinomethyl group with a simpler -NH₂ group at the 3-position .
• Properties :
  • Boiling Point : Predicted at ~300°C; Density : 1.768 g/cm³ .
  • Solubility : Polar solvents due to the -NH₂ and -OH groups .
• Applications : Used in dye synthesis, pharmaceuticals, and as a chiral auxiliary .

4-(Aminomethyl)-3-bromophenol

• Structure: Contains an aminomethyl (-CH₂NH₂) group at the 4-position and bromine at the 3-position .
• Synthetic Utility: Reacts with aldehydes to form Schiff bases, similar to anilinomethyl derivatives .
• Key Differences: The aminomethyl group lacks the aromaticity of anilinomethyl, which may reduce stability in metal complexes (e.g., Cu²+ or Cd²+) .

Organotin-Substituted α-Anilinomethyl Phosphonates

• Structure: Features an anilinomethyl group linked to a phosphonate and organotin moiety .
• Applications : Demonstrated in catalysis and material science due to Sn-C bonding .
• Key Differences: The addition of tin and phosphonate groups enhances metal-binding capabilities but introduces toxicity concerns absent in 3-(Anilinomethyl)-4-bromophenol .

4-Bromophenol Derivatives in Cross-Coupling Reactions

• Examples: TBS-protected 4-bromophenol, 3-bromoanisole .
• Reactivity: Electron-rich 4-bromophenol derivatives undergo cross-coupling with yields up to 95% .
• Key Differences: The anilinomethyl group in 3-(Anilinomethyl)-4-bromophenol may sterically hinder coupling reactions compared to simpler 4-bromophenol derivatives .

Physicochemical and Spectral Comparisons

Property	3-(Anilinomethyl)-4-bromophenol (Inferred)	3-Amino-4-bromophenol	4-(Aminomethyl)-3-bromophenol
Molecular Weight	~277.1 g/mol	188.02 g/mol	~202.05 g/mol
Boiling Point	>300°C (estimated)	300.1°C	Not reported
Solubility	Moderate in polar solvents	High in polar solvents	Moderate in polar solvents
Key Functional Groups	-OH, -Br, -CH₂-C₆H₅NH₂	-OH, -Br, -NH₂	-OH, -Br, -CH₂NH₂